Cas no 60312-83-6 (2-(3-Bromophenyl)acetamide)

2-(3-Bromophenyl)acetamide structure
2-(3-Bromophenyl)acetamide structure
Product Name:2-(3-Bromophenyl)acetamide
CAS No:60312-83-6
MF:C8H8BrNO
MW:214.0592212677
MDL:MFCD07781225
CID:857950
PubChem ID:11736027
Update Time:2025-04-19

2-(3-Bromophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Bromophenyl)acetamide
    • CS-0158594
    • SY274676
    • AKOS011268641
    • 60312-83-6
    • STL367911
    • 2-(3-bromo-phenyl)acetamide
    • 3-Bromobenzeneacetamide
    • 2-(3-Bromo-phenyl)-acetamide
    • BS-32612
    • DTXSID80471350
    • D95102
    • MFCD07781225
    • DB-013414
    • Benzeneacetamide, 3-bromo-
    • SCHEMBL2578166
    • JEYSSRJRKIAJIO-UHFFFAOYSA-N
    • 2-(3'-Bromo-phenyl)-acetamide
    • 2-(3-Bromophenyl)acetamide, AldrichCPR
    • AB42612
    • MDL: MFCD07781225
    • Inchi: 1S/C8H8BrNO/c9-7-3-1-2-6(4-7)5-8(10)11/h1-4H,5H2,(H2,10,11)
    • InChI Key: JEYSSRJRKIAJIO-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)CC(N)=O

Computed Properties

  • Exact Mass: 212.97900
  • Monoisotopic Mass: 212.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09000
  • LogP: 2.17720

2-(3-Bromophenyl)acetamide Security Information

2-(3-Bromophenyl)acetamide Pricemore >>

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